![molecular formula C17H12FN3O2 B3082154 4-{[6-(4-Fluorophenyl)pyridazin-3-YL]-amino}benzoic acid CAS No. 1119452-47-9](/img/structure/B3082154.png)
4-{[6-(4-Fluorophenyl)pyridazin-3-YL]-amino}benzoic acid
Overview
Description
“4-{[6-(4-Fluorophenyl)pyridazin-3-YL]-amino}benzoic acid” is a chemical compound with the molecular formula C17H12FN3O2 and a molecular weight of 309.3 . It is a specialty product used for proteomics research .
Molecular Structure Analysis
The molecular structure of “4-{[6-(4-Fluorophenyl)pyridazin-3-YL]-amino}benzoic acid” consists of a benzoic acid group attached to a pyridazin-3-yl group, which is further connected to a 4-fluorophenyl group .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-{[6-(4-Fluorophenyl)pyridazin-3-YL]-amino}benzoic acid” include a molecular weight of 309.3 and a molecular formula of C17H12FN3O2 .Scientific Research Applications
Antimicrobial Activity
Pyridazine derivatives, including the compound , have been found to exhibit a wide range of pharmacological activities, including antimicrobial properties .
Antidepressant and Anti-hypertensive Properties
These compounds have also been associated with antidepressant and anti-hypertensive activities . This makes them potential candidates for the development of new drugs in these areas.
Anticancer Activity
Another significant application of these compounds is in the field of oncology. They have shown promising anticancer properties .
Antiplatelet Activity
The compound has been found to inhibit calcium ion influx, which is required for the activation of platelet aggregation . This suggests potential applications in the prevention of blood clotting disorders.
Anti-inflammatory and Analgesic Properties
Pyridazinone derivatives have demonstrated anti-inflammatory and analgesic properties . This suggests they could be used in the treatment of conditions involving inflammation and pain.
Antifungal Activity
In addition to their antimicrobial properties, these compounds have also shown antifungal activity . This could make them useful in the treatment of various fungal infections.
Anti-corrosion Performance
A novel application of this compound is in the field of materials science. Specifically, it has been evaluated for its anti-corrosion performance .
Aldose Reductase Inhibitors
The compound has been used as a substrate for the synthesis of new aldose reductase inhibitors . These inhibitors are used in the treatment of complications of diabetes mellitus.
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that many nonsteroidal anti-inflammatory and analgesic drugs (nsaids) act by blocking the production of prostaglandins through inhibition of cyclooxygenase (cox) enzymes .
Mode of Action
Based on the general mechanism of nsaids, it can be inferred that the compound might inhibit the cox enzymes, thereby reducing the production of prostaglandins .
Biochemical Pathways
Given its potential role as an nsaid, it might affect the arachidonic acid pathway, leading to a decrease in the synthesis of prostaglandins .
Result of Action
Nsaids generally result in reduced inflammation and pain due to their inhibition of prostaglandin synthesis .
properties
IUPAC Name |
4-[[6-(4-fluorophenyl)pyridazin-3-yl]amino]benzoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12FN3O2/c18-13-5-1-11(2-6-13)15-9-10-16(21-20-15)19-14-7-3-12(4-8-14)17(22)23/h1-10H,(H,19,21)(H,22,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOLKZQABRLRQNP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN=C(C=C2)NC3=CC=C(C=C3)C(=O)O)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[6-(4-Fluorophenyl)pyridazin-3-YL]-amino}benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.